Cas no 1096698-02-0 (Benzene, 1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)-)

Benzene, 1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)-, is a halogenated and nitro-substituted aromatic compound featuring a trifluoromethyl group. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of bromo, chloro, and nitro groups offers multiple reactive sites for further functionalization, while the electron-withdrawing trifluoromethyl group enhances stability and influences reactivity in electrophilic and nucleophilic substitutions. This compound is particularly useful in cross-coupling reactions and as a building block for complex molecular architectures. Its well-defined structure ensures consistency in synthetic applications, making it a reliable choice for research and industrial processes.

Benzene, 1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)- structure

1096698-02-0 structure

Product Name:Benzene, 1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)-

CAS No:1096698-02-0

MF:C₇H₂BrClF₃NO₂

MW:304.448490619659

MDL:MFCD11520116

CID:2132718

PubChem ID:58366976

Update Time:2025-10-29

Benzene, 1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)-
- 1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)benzene
- MFCD11520116
- SCHEMBL9186844
- FD10711
- 1096698-02-0
- HGAMQOJVZFFXJW-UHFFFAOYSA-N
- MDL： MFCD11520116
- Inchi： 1S/C7H2BrClF3NO2/c8-5-2-3(13(14)15)1-4(6(5)9)7(10,11)12/h1-2H
- InChI Key： HGAMQOJVZFFXJW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C(F)(F)F)C=1Cl)[N+](=O)[O-]

Computed Properties

Exact Mass: 302.89095Da
Monoisotopic Mass: 302.89095Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 45.8Å²

Benzene, 1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)- Pricemore >>

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eNovation Chemicals LLC	Y0995485-5g	1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)benzene	1096698-02-0	95%	5g	$1500	2024-08-02
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eNovation Chemicals LLC	Y0995485-5g	1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)benzene	1096698-02-0	95%	5g	$1700	2025-02-19
A2B Chem LLC	AE28272-250mg	1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)benzene	1096698-02-0	95%	250mg	$269.00	2024-04-20
A2B Chem LLC	AE28272-500mg	1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)benzene	1096698-02-0	95%	500mg	$369.00	2024-04-20
A2B Chem LLC	AE28272-1g	1-bromo-2-chloro-5-nitro-3-(trifluoromethyl)benzene	1096698-02-0	95%	1g	$502.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756944-1g	1-Bromo-2-chloro-5-nitro-3-(trifluoromethyl)benzene	1096698-02-0	98%	1g	￥5772.00	2024-08-09
abcr	AB483425-250mg	1-Bromo-2-chloro-5-nitro-3-(trifluoromethyl)benzene; .	1096698-02-0		250mg	€276.20	2025-04-22